ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate

Specification

• CAS No.: 65880-18-4
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate
• Standard InChI: InChI=1S/C11H15NO2/c1-2-14-11(13)10-7-8-5-3-4-6-9(8)12-10/h7,12H,2-6H2,1H3
• Standard InChI Key: LOSQSLWRXZTVTF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC2=C(N1)CCCC2
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)CCCC2

Introduction

Ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate is a chemical compound belonging to the indole family, which is known for its diverse biological activities and applications in medicinal chemistry. This compound has a molecular formula of C₁₁H₁₅NO₂ and a molecular weight of 193.242 g/mol. It is identified by the CAS number 65880-18-4.

Synthesis and Applications

The synthesis of ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate typically involves multi-step organic reactions. This compound is of interest in various scientific research applications due to its potential biological activities and versatility in synthetic modifications. It serves as a precursor for synthesizing more complex indole derivatives, which are valuable in pharmaceutical development.

Biological Activities and Research Findings

While specific biological activities of ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate are not extensively documented, its structural similarity to other indole derivatives suggests potential pharmacological properties. Indole compounds are known for their roles in neurotransmission and as precursors to biologically active molecules.

Comparison with Similar Compounds

Ethyl 4,5,6,7-tetrahydro-1H-indole-2-carboxylate can be compared with other indole derivatives, such as ethyl 3-amino-4,5,6,7-tetrahydro-1H-indole-2-carboxylate and ethyl 3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate, which have been studied for their potential therapeutic applications.